N-(2-Hydroxyethyl)octadecanamide
N-(2-Hydroxyethyl)octadecanamide
Stearoyl-ea, also known as stearamide mea, belongs to the class of organic compounds known as n-acylethanolamines. N-acylethanolamines are compounds containing an N-acyethanolamine moiety, which is characterized by an acyl group is linked to the nitrogen atom of ethanolamine. Thus, stearoyl-ea is considered to be a fatty amide lipid molecule. Stearoyl-ea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearoyl-ea has been primarily detected in blood. Within the cell, stearoyl-ea is primarily located in the membrane (predicted from logP). Stearoyl-ea can be biosynthesized from octadecanoic acid.
N-(octadecanoyl)ethanolamine is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of octadecanoic acid. It is a N-(long-chain-acyl)ethanolamine, a N-(saturated fatty acyl)ethanolamine and a N-acylethanolamine 18:0. It derives from an octadecanoic acid.
N-(octadecanoyl)ethanolamine is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of octadecanoic acid. It is a N-(long-chain-acyl)ethanolamine, a N-(saturated fatty acyl)ethanolamine and a N-acylethanolamine 18:0. It derives from an octadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
111-57-9
VCID:
VC0091587
InChI:
InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h22H,2-19H2,1H3,(H,21,23)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula:
C20H41NO2
Molecular Weight:
327.5 g/mol
N-(2-Hydroxyethyl)octadecanamide
CAS No.: 111-57-9
Main Products
VCID: VC0091587
Molecular Formula: C20H41NO2
Molecular Weight: 327.5 g/mol
| CAS No. | 111-57-9 |
|---|---|
| Product Name | N-(2-Hydroxyethyl)octadecanamide |
| Molecular Formula | C20H41NO2 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | N-(2-hydroxyethyl)octadecanamide |
| Standard InChI | InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h22H,2-19H2,1H3,(H,21,23) |
| Standard InChIKey | OTGQIQQTPXJQRG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NCCO |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 98.5°C |
| Physical Description | DryPowder; Liquid; OtherSolid; PelletsLargeCrystals Solid |
| Description | Stearoyl-ea, also known as stearamide mea, belongs to the class of organic compounds known as n-acylethanolamines. N-acylethanolamines are compounds containing an N-acyethanolamine moiety, which is characterized by an acyl group is linked to the nitrogen atom of ethanolamine. Thus, stearoyl-ea is considered to be a fatty amide lipid molecule. Stearoyl-ea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearoyl-ea has been primarily detected in blood. Within the cell, stearoyl-ea is primarily located in the membrane (predicted from logP). Stearoyl-ea can be biosynthesized from octadecanoic acid. N-(octadecanoyl)ethanolamine is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of octadecanoic acid. It is a N-(long-chain-acyl)ethanolamine, a N-(saturated fatty acyl)ethanolamine and a N-acylethanolamine 18:0. It derives from an octadecanoic acid. |
| Synonyms | N-(2-hydroxyethyl)stearoylamide stearoylethanolamide |
| PubChem Compound | 27902 |
| Last Modified | Nov 11 2021 |
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